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Compound of Interest

Compound Name: PSB-1115 potassium salt

Cat. No.: B15572539

Application Notes and Protocols: PSB-1115
Potassium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-1115 is a potent and selective antagonist for the adenosine A2B receptor (A2BR).[1][2][3]
[4] Its potassium salt form offers enhanced solubility, making it a valuable tool for in vitro and in
vivo studies investigating the roles of the A2B receptor in various physiological and pathological
processes, including inflammation, cancer, and cardiovascular diseases.[5][6] These
application notes provide detailed protocols for the preparation, storage, and application of
PSB-1115 potassium salt stock solutions to ensure reliable and reproducible experimental
outcomes.

Physicochemical Properties and Solubility

Proper handling of PSB-1115 potassium salt begins with an understanding of its physical and
chemical characteristics.
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Property Value Source

4-(2,3,6,9-tetrahydro-2,6-
dioxo-1-propyl-1H-purin-8-yl)-

Formal Name P py. p ¥ [31[7]
benzenesulfonic acid,

monopotassium salt

Molecular Formula C14H13N40sS « K [31[7]
Formula Weight 388.4 g/mol [31[7]
Purity 298% [71(8]
Appearance Crystalline solid [7]

Solubility (DMSO) ~25 mg/mL [3][7]

. ~10 mg/mL (with potential
Solubility (Water) need for warming) [9]

Solubility (PBS, pH 7.2) ~1 mg/mL [31[7]

Stock Solution Preparation

To ensure accuracy and consistency, stock solutions should be prepared with care. The choice
of solvent depends on the experimental design, with DMSO being suitable for most in vitro cell-
based assays and aqueous buffers for experiments where organic solvents are not permissible.

Workflow for Stock Solution Preparation
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Preparation Steps
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Caption: Workflow for preparing PSB-1115 potassium salt stock solutions.

Protocol 2.1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the required amount of PSB-1115 potassium salt (FW:

388.4 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, weigh 3.884
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mg.

e Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the tube.
For a 10 mM solution, add 1 mL of DMSO for every 3.884 mg of compound.

» Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to ensure the
compound is fully dissolved.[9] Hygroscopic DMSO can impact solubility, so using a newly
opened bottle is recommended.[9]

» Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials to avoid
repeated freeze-thaw cycles.

o Storage: Store the aliquots as recommended in Section 3.

Protocol 2.2: Preparation of an Aqueous Stock Solution

e Weighing: Accurately weigh the PSB-1115 potassium salt.

» Solvent Addition: Add sterile, nuclease-free water or a desired buffer (e.g., PBS pH 7.2).

» Dissolution: Vortex the solution. Gentle warming (e.g., to 60°C) can aid dissolution in water.
[9] Note that solubility is lower in aqueous solutions compared to DMSO.[3][7]

 Sterilization: Before use in biological experiments, sterilize the aqueous solution by passing it
through a 0.22 pm syringe filter.[9]

o Storage: It is recommended to prepare aqueous solutions fresh for each experiment. Storing
agueous solutions for more than one day is not advised.[7]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the compound.
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o Storage .
Condition Solvent Duration Notes
Temperature
Protect from
light. Avoid
Long-term DMSO -80°C Up to 6 months
repeated freeze-
thaw cycles.
Protect from
Short-term DMSO -20°C Up to 1 month

light.[9]

Prepare fresh

before use. Not

Aqueous
] Water / PBS 4°C < 24 hours recommended
Solution
for long-term
storage.[7]
) Store in a dry,
Solid Form - -20°C > 4 years

dark place.[7]

Application Protocol Example: Platelet Aggregation
Assay

PSB-1115 can be used to study pathways like those involving the P2Y12 receptor, which is
crucial for ADP-induced platelet aggregation.[10][11][12] While PSB-1115 is an A2BR
antagonist, this protocol demonstrates a common assay type where such a compound might
be used to investigate receptor crosstalk or as a control. The primary inhibitor for this pathway
is a P2Y12 antagonist.

Experimental Workflow: Platelet Aggregation Assay
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Assay Workflow
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Y
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Caption: Workflow for an in vitro platelet aggregation experiment.
Protocol 4.1: Inhibition of ADP-Induced Platelet Aggregation

+ Blood Collection: Draw whole blood from healthy, consenting donors into tubes containing
3.2% sodium citrate.[13] The sample must be processed within a few hours of collection.[13]
[14]

* PRP Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at
room temperature to obtain platelet-rich plasma (PRP).

o Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized
concentration (e.g., 2.5 x 108 platelets/mL) using platelet-poor plasma (obtained by re-

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15572539?utm_src=pdf-body-img
https://mlabs.umich.edu/tests/p2y12-platelet-function-test
https://mlabs.umich.edu/tests/p2y12-platelet-function-test
https://uchicagomedlabs.testcatalog.org/show/P2Y12P-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

centrifuging the remaining blood at a high speed).

e Pre-incubation: In an aggregometer cuvette, pre-incubate 250 uL of the adjusted PRP with
various concentrations of PSB-1115 (or a known P2Y12 antagonist as a positive control) or
vehicle (DMSO/saline) for 5-10 minutes at 37°C.

« Initiate Aggregation: Add a submaximal concentration of ADP (e.g., 5-10 uM) to induce
platelet aggregation.

o Measurement: Record the change in light transmittance for 5-10 minutes using a light
transmittance aggregometer. Maximum aggregation is recorded as the primary endpoint.

o Data Analysis: Calculate the percentage of inhibition for each concentration of PSB-1115
relative to the vehicle control. Plot the results to determine an ICso value if applicable.

Signaling Pathway

PSB-1115 targets the A2B adenosine receptor. The diagram below illustrates the canonical
signaling pathway of the P2Y12 receptor, a key player in platelet aggregation, to provide
context for the type of system where a receptor antagonist like PSB-1115 could be studied for
indirect effects or receptor crosstalk. P2Y12 activation by ADP leads to the inhibition of adenylyl
cyclase, a decrease in CAMP levels, and ultimately platelet activation and aggregation.[10][15]

P2Y12 Receptor Signaling Pathway
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Caption: Simplified P2Y12 signaling pathway in platelets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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